2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(3,4-difluorophenyl)methyl]-4-[(5-ethylfuran-2-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H26F2N2O2/c1-2-17-4-5-18(26-17)14-23-8-9-24(16(13-23)7-10-25)12-15-3-6-19(21)20(22)11-15/h3-6,11,16,25H,2,7-10,12-14H2,1H3
• InChI Key: JUAHKOSBSOSJAU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN2CCN(C(C2)CCO)CC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H26F2N2O2
• Molecular Weight: 364.4 g/mol

Description

2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol, also known as DF-MPPE, is a chemical compound that has gained significant attention in the field of neuroscience and pharmacology. This compound is a highly potent and selective allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5).

Mechanism of Action

2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol acts as an allosteric modulator of mGluR5, which is a G protein-coupled receptor that plays a crucial role in synaptic plasticity and neuronal signaling. 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol binds to a site on the receptor that is distinct from the orthosteric ligand-binding site, which allows it to modulate the receptor's activity without directly activating or inhibiting it. This results in a reduction of glutamatergic neurotransmission, which has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of glutamate and dopamine in the brain, which may contribute to its anxiolytic, antidepressant, and antipsychotic effects. 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol has also been shown to enhance the extinction of drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol has several advantages for lab experiments. It is highly potent and selective for mGluR5, which allows for precise modulation of glutamatergic neurotransmission. 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol is also relatively stable and can be easily synthesized in large quantities. However, 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol has some limitations in lab experiments. It has poor solubility in water, which can make it difficult to administer to animals. 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol also has a relatively short half-life, which can limit its duration of action.

Future Directions

2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol has several potential future directions for research. One area of interest is the development of more potent and selective allosteric modulators of mGluR5. Another area of interest is the investigation of 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol's potential in the treatment of other neurological and psychiatric disorders, such as Alzheimer's disease and schizophrenia. Additionally, the development of more effective administration methods for 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol may improve its utility in lab experiments and potential therapeutic applications.

Scientific Research Applications

2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 2-{1-(3,4-difluorobenzyl)-4-[(5-ethyl-2-furyl)methyl]-2-piperazinyl}ethanol has also been investigated for its potential in the treatment of drug addiction and alcoholism.